Cas no 1261574-49-5 (3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline)

3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline is a halogenated aniline derivative featuring a trifluoromethoxy-substituted phenyl group. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which combine electron-withdrawing (chloro and trifluoromethoxy) and electron-donating (amino) functional groups. The trifluoromethoxy moiety enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive molecules. Its well-defined aromatic framework allows for precise modifications in synthetic routes. The compound is typically used as an intermediate in the development of advanced heterocyclic systems, offering versatility in medicinal chemistry applications. High purity grades are available to ensure reproducibility in research and industrial processes.

3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline structure

1261574-49-5 structure

Product Name:3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline

CAS No:1261574-49-5

MF:C₁₃H₉ClF₃NO

MW:287.66487288475

CID:4997037

Update Time:2025-10-28

3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline Chemical and Physical Properties

Names and Identifiers

- 3-chloro-4-[2-(trifluoromethoxy)phenyl]aniline
- 4-Amino-2-chloro-2'-(trifluoromethoxy)biphenyl
- 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline
- Inchi： 1S/C13H9ClF3NO/c14-11-7-8(18)5-6-9(11)10-3-1-2-4-12(10)19-13(15,16)17/h1-7H,18H2
- InChI Key： BDSABPLAMJMUDD-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1OC(F)(F)F)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 300
XLogP3: 5
Topological Polar Surface Area: 35.2

3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004061-250mg	4-Amino-2-chloro-2'-(trifluoromethoxy)biphenyl	1261574-49-5	97%	250mg	$499.20	2023-09-03
Alichem	A011004061-500mg	4-Amino-2-chloro-2'-(trifluoromethoxy)biphenyl	1261574-49-5	97%	500mg	$806.85	2023-09-03
Alichem	A011004061-1g	4-Amino-2-chloro-2'-(trifluoromethoxy)biphenyl	1261574-49-5	97%	1g	$1504.90	2023-09-03

3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline Related Literature

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4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An aptamer-based keypad lock system†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline

Recent Advances in the Study of 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline (CAS: 1261574-49-5)

The compound 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline (CAS: 1261574-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic amine derivative, characterized by its chloro and trifluoromethoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline, emphasizing its role as an intermediate in the development of kinase inhibitors. The study highlighted the compound's unique electronic properties, attributed to the electron-withdrawing effects of the trifluoromethoxy group, which enhance its reactivity in nucleophilic substitution reactions. This makes it a valuable precursor for the synthesis of targeted therapeutics, particularly in oncology.

Another significant breakthrough was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was investigated for its antimicrobial properties. The study demonstrated that derivatives of 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline exhibit potent activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for novel antibiotics.

Further research has also explored the compound's application in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline derivatives could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. The study utilized in silico modeling and in vitro assays to identify the most promising derivatives, paving the way for future in vivo studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline-based compounds. Recent efforts have focused on improving bioavailability and reducing off-target effects through structural modifications. For instance, a team at the University of Cambridge has developed a series of prodrugs designed to enhance the compound's solubility and tissue penetration, as detailed in a 2024 European Journal of Medicinal Chemistry publication.

In conclusion, 3-Chloro-4-[2-(trifluoromethoxy)phenyl]aniline (CAS: 1261574-49-5) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications span oncology, antimicrobial therapy, and neurodegenerative diseases, with ongoing research aimed at overcoming current limitations. As synthetic methodologies and pharmacological understanding advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.